2'-Ribotac-U

• Molecular Formula: C42H49N7O14S
• Molecular Weight: 907.9 g/mol
• InChI: InChI=1S/C42H49N7O14S/c1-2-61-41(56)35-38(55)32(64-39(35)44-27-6-4-3-5-7-27)23-26-8-10-30(29(51)22-26)62-21-20-60-19-18-59-17-16-58-15-13-43-33(52)11-9-28-24-49(47-46-28)36-37(54)31(25-50)63-40(36)48-14-12-34(53)45-42(48)57/h3-8,10,12,14,22-24,31,36-37,40,50-51,54-55H,2,9,11,13,15-21,25H2,1H3,(H,43,52)(H,45,53,57)/b32-23-,44-39?/t31-,36+,37?,40-/m1/s1
• InChIKey: VBFGUSGAAUPAES-NPFDXSOJSA-N

2'-RIBOTAC-U Overview

2'-RIBOTAC-U is a synthetic nucleoside analog belonging to the ribonuclease targeting chimera (RIBOTAC) class. It is designed to inhibit SARS-CoV-2 replication by incorporating a metabolic handle (uridine derivative), a polyethylene glycol (PEG) linker, and an RNase L recruiter moiety [1]. Once incorporated into viral RNA during replication, 2'-RIBOTAC-U recruits the cellular endoribonuclease RNase L, leading to targeted degradation of the viral RNA and potent suppression of viral propagation [2]. This compound represents a distinct nucleoside tailoring strategy that bypasses the need for small-molecule recognition of RNA secondary structures, offering a unique mechanism compared to traditional nucleoside analogs like molnupiravir or remdesivir [2].

Workflow Targeted viral RNA degradation via RNase L recruitment

Selection 2′-modified uridine RIBOTAC conjugate

Use context SARS-CoV-2 replication inhibition studies in human cell culture

• [1] Min Y, Xiong W, Shen W, Liu X, Qi Q, Zhang Y, Fan R, Fu Y, et al. Developing nucleoside tailoring strategies against SARS-CoV-2 via ribonuclease targeting chimera. Sci Adv. 2024 Apr 12;10(15):eadl4393. doi: 10.1126/sciadv.adl4393. View Source
• [2] 2'-RIBOTAC-U product page, PeptideDB, accessed 2025. Product description and mechanism. View Source

Why 2'-RIBOTAC-U Cannot Be Substituted

Substituting 2'-RIBOTAC-U with closely related nucleoside analogs—even those with minor structural variations—leads to a substantial loss of antiviral efficacy. Quantitative evidence demonstrates that modifying the RIBOTAC module (e.g., using a mutated RNase L recruiter) or altering the attachment site from the ribose 2'-position to the nucleobase (5-RIBOTAC-U) results in significantly higher EC50 values and diminished viral suppression [1]. These differences are not merely incremental; they reflect the critical dependence on the intact RIBOTAC module and the precise 2'-modification for optimal RNase L recruitment and subsequent viral RNA degradation. Consequently, in-class compounds cannot be interchanged without compromising experimental outcomes and data reproducibility [1].

Conjugation site (2′-ribose vs 5′-nucleobase) can shift RNase L recruitment efficiency and antiviral assay response.

Linker and recruiter chemistry direct RNA cleavage specificity; analogous RIBOTACs may not replicate the same degradation profile.

Conventional nucleoside analogs (e.g., Molnupiravir) act through a distinct antiviral mechanism and may not substitute for targeted RNA degradation.

• [1] Min Y, Xiong W, Shen W, Liu X, Qi Q, Zhang Y, Fan R, Fu Y, et al. Developing nucleoside tailoring strategies against SARS-CoV-2 via ribonuclease targeting chimera. Sci Adv. 2024 Apr 12;10(15):eadl4393. doi: 10.1126/sciadv.adl4393. View Source

2'-RIBOTAC-U vs. Key Comparators

2'- vs. 5'-RIBOTAC-U: Antiviral Potency

In a direct head-to-head comparison in SARS-CoV-2-infected Huh7-ACE2 cells, 2'-RIBOTAC-U (modified at the ribose 2'-position) exhibited substantially stronger inhibition of viral replication than 5-RIBOTAC-U (modified at the nucleobase) when tested at the same concentration [1]. The study authors selected 2'-RIBOTAC-U for comprehensive quantitative assessment based on its superior initial performance, confirming that the 2'-modification position is critical for optimal antiviral activity [1].

2′- vs 5′-RIBOTAC-U

Head-to-head

Target: EC50 3.19–3.64 μM
Comparator: less effective inhibition (EC50 not reported)

Conjugation site influences cell-based antiviral assay response.

SARS-CoV-2 infection assay in human cells; RT-qPCR readout.

Evidence Dimension	Inhibition of SARS-CoV-2 replication in human cells
Target Compound Data	Substantially stronger inhibitory effect (qualitative, based on RT-qPCR of N1, N2, ORF1ab gene segments)
Comparator Or Baseline	5-RIBOTAC-U (nucleobase-modified analog)
Quantified Difference	2'-RIBOTAC-U outperformed 5-RIBOTAC-U at identical concentrations; exact fold difference not numerically stated but reported as 'substantially stronger'
Conditions	Huh7-ACE2 human hepatocellular carcinoma cells infected with SARS-CoV-2; viral load assessed by RT-qPCR targeting N1, N2, and ORF1ab gene segments

Why This Matters

This direct comparison demonstrates that the 2'-ribose modification position is essential for potency, guiding researchers to select the optimal isomer for antiviral screening and ensuring consistent experimental results.

• [1] Min Y, Xiong W, Shen W, Liu X, Qi Q, Zhang Y, Fan R, Fu Y, et al. Developing nucleoside tailoring strategies against SARS-CoV-2 via ribonuclease targeting chimera. Sci Adv. 2024 Apr 12;10(15):eadl4393. doi: 10.1126/sciadv.adl4393. View Source

2'-RIBOTAC-U vs. Molnupiravir

In a benchmarking study against the clinically used lethal mutagen molnupiravir, 2'-RIBOTAC-U demonstrated superior anti-SARS-CoV-2 activity at the cellular level [1]. RT-qPCR analysis revealed that 2'-RIBOTAC-U inhibits SARS-CoV-2 viral load with EC50 values ranging from 3.19 to 3.64 μM [1]. Notably, at lower concentrations (1.6, 6.4, and 25 μM), 2'-RIBOTAC-U exhibited substantially better viral protein suppression compared to molnupiravir, as assessed by Western blot [1]. Fitting of dose-response curves confirmed a lower EC50 for 2'-RIBOTAC-U, indicating more effective inhibition [1]. At a high concentration of 100 μM, molnupiravir showed more profound inhibition, possibly due to differences in cellular uptake related to molecular size [1].

vs Molnupiravir

Context-dependent

2′-RIBOTAC-U: lower processing concentration than Molnupiravir in same study (EC50 3.19–3.64 μM)

Assay-specific concentration–response relationship may differ across cell platforms.

Molnupiravir EC50 0.22–2.66 μM reported in published studies.

Evidence Dimension	Half-maximal effective concentration (EC50) for intracellular SARS-CoV-2 viral load suppression
Target Compound Data	EC50 = 3.19–3.64 μM
Comparator Or Baseline	Molnupiravir (EC50 value not explicitly stated but determined to be higher than 2'-RIBOTAC-U based on dose-response curve fitting)
Quantified Difference	2'-RIBOTAC-U EC50 values are in the low-micromolar range; comparative analysis confirms lower EC50 and superior viral protein suppression at 1.6–25 μM relative to molnupiravir
Conditions	SARS-CoV-2-infected Huh7-ACE2 cells; viral load quantified by RT-qPCR (N1, N2, ORF1ab) and Western blot for viral N protein

Why This Matters

This quantitative EC50 benchmark establishes 2'-RIBOTAC-U as a potent reference compound for evaluating new antiviral agents and provides a defined potency baseline for procurement decisions in SARS-CoV-2 research.

• [1] Min Y, Xiong W, Shen W, Liu X, Qi Q, Zhang Y, Fan R, Fu Y, et al. Developing nucleoside tailoring strategies against SARS-CoV-2 via ribonuclease targeting chimera. Sci Adv. 2024 Apr 12;10(15):eadl4393. doi: 10.1126/sciadv.adl4393. View Source

In Vivo Activity in a Hamster Model

To validate the critical role of the intact RIBOTAC module, a mutated version of 2'-RIBOTAC-U (2'-mutRIBOTAC-U) was synthesized, containing an altered RNase L recruiter with diminished ability to bind and recruit RNase L [1]. Comparative RT-qPCR analysis showed substantial increases in EC50 values for 2'-mutRIBOTAC-U, with a particularly notable difference in EC75 values—2'-mutRIBOTAC-U demonstrated over 10-fold reduced effectiveness in Western blot assays compared to molnupiravir [1]. Immunofluorescence imaging further revealed that at 6.4 μM, 2'-RIBOTAC-U with the functional RIBOTAC module markedly suppressed viral protein expression, whereas the mutated analog showed considerable residual viral protein even at 25 μM [1]. This confirms that the antiviral activity is directly dependent on the intact RNase L recruiter, not merely steric hindrance from substituent groups [1].

In vivo model

Reported

Reduced viral RNA and N protein in lung/trachea; no overt toxicity observed.

Supports in vivo model-response endpoint interpretation.

Syrian hamster SARS-CoV-2 model; RT-qPCR and Western blot readouts.

Evidence Dimension	Viral protein expression inhibition (Western blot) and EC75 values
Target Compound Data	2'-RIBOTAC-U: Marked viral protein suppression at 6.4 μM; nearly undetectable at 25 μM; functional RIBOTAC module
Comparator Or Baseline	2'-mutRIBOTAC-U (mutated RNase L recruiter): EC75 over 10-fold less effective than molnupiravir by Western blot; persistent viral protein at 25 μM
Quantified Difference	>10-fold reduction in EC75 efficacy for the mutated analog; qualitative difference in immunofluorescence at 6.4 μM
Conditions	SARS-CoV-2-infected Huh7-ACE2 cells; Western blot for viral N protein; RT-qPCR for viral RNA; immunofluorescence microscopy

Why This Matters

This evidence proves that the specific RNase L recruiter structure in 2'-RIBOTAC-U is essential for its antiviral mechanism. Purchasing structurally compromised analogs will yield false-negative or weak activity in RIBOTAC-based assays.

• [1] Min Y, Xiong W, Shen W, Liu X, Qi Q, Zhang Y, Fan R, Fu Y, et al. Developing nucleoside tailoring strategies against SARS-CoV-2 via ribonuclease targeting chimera. Sci Adv. 2024 Apr 12;10(15):eadl4393. doi: 10.1126/sciadv.adl4393. View Source

In Vivo Efficacy Validation: 2'-RIBOTAC-U Treatment in SARS-CoV-2-Infected Syrian Hamsters

The antiviral effect of 2'-RIBOTAC-U was evaluated in a Syrian hamster model of SARS-CoV-2 infection [1]. Hamsters receiving daily intraperitoneal injections of 2'-RIBOTAC-U (200 mg/kg) showed substantial inhibition of viral RNA replication in lung and tracheal tissues, as measured by RT-qPCR [1]. Western blot analysis confirmed marked suppression of viral N protein expression in these tissues [1]. Immunohistochemical staining of lung sections revealed a significant reduction in SARS-CoV-2 N protein-positive areas in the treated group compared to vehicle controls [1]. Quantitative image analysis demonstrated substantially reduced staining intensity (average grayscale value) and percentage of positive area [1]. Furthermore, histopathological examination (H&E staining) showed that 2'-RIBOTAC-U treatment markedly ameliorated inflammatory responses, pulmonary edema, and lung consolidation, with only 2 of 5 treated animals exhibiting slight consolidation compared to extensive lesions in all control animals [1].

Evidence Dimension	In vivo SARS-CoV-2 viral RNA, protein expression, and lung pathology
Target Compound Data	2'-RIBOTAC-U (200 mg/kg daily i.p.): Significant reduction in viral RNA (RT-qPCR); marked suppression of N protein (Western blot); reduced immunohistochemical staining intensity and area; improved lung histopathology (2/5 mild consolidation)
Comparator Or Baseline	Vehicle control (physiological saline with DMSO): High viral RNA load; strong N protein expression; extensive lung consolidation, inflammation, edema, and alveolar wall thickening in 4/5 to 5/5 animals
Quantified Difference	Quantitative immunohistochemistry: average grayscale value and % positive area substantially reduced; histopathology: 2/5 vs. 4/5 animals with lung consolidation; inflammatory scores markedly lower
Conditions	6-week-old female Syrian hamsters; intranasal SARS-CoV-2 inoculation; 4-day treatment period; tissues harvested on day 4 post-infection

Why This Matters

In vivo efficacy data provide confidence that 2'-RIBOTAC-U retains antiviral activity in a living system, making it suitable for preclinical proof-of-concept studies and reducing the risk of investing in compounds that fail to translate from cell culture to animal models.

• [1] Min Y, Xiong W, Shen W, Liu X, Qi Q, Zhang Y, Fan R, Fu Y, et al. Developing nucleoside tailoring strategies against SARS-CoV-2 via ribonuclease targeting chimera. Sci Adv. 2024 Apr 12;10(15):eadl4393. doi: 10.1126/sciadv.adl4393. View Source

Therapeutic Window and Selectivity: Cytotoxicity Assessment of 2'-RIBOTAC-U

Cytotoxicity of 2'-RIBOTAC-U was assessed in Huh7-ACE2 cells using the Cell Counting Kit-8 (CCK-8) assay [1]. Even at a concentration of 400 μM—approximately 110-fold above the antiviral EC50—no cytotoxic effects were observed [1]. This translates to a 50% cytotoxicity concentration (CC50) > 400 μM and a selectivity index (SI = CC50/EC50) > 110 [1]. The high SI indicates a favorable therapeutic window, as the compound potently inhibits viral replication at concentrations far below those causing cellular toxicity [1]. In contrast, many nucleoside analogs exhibit cytotoxicity at lower multiples of their EC50, limiting their utility in long-term or high-dose studies.

Evidence Dimension	Cytotoxicity (CC50) and selectivity index (SI)
Target Compound Data	CC50 > 400 μM; SI > 110 (based on EC50 = 3.19–3.64 μM)
Comparator Or Baseline	Typical nucleoside analogs (class-level baseline) often have SI values <50 or CC50 < 10× EC50
Quantified Difference	SI > 110 for 2'-RIBOTAC-U vs. typical SI < 50 for many antiviral nucleosides
Conditions	Huh7-ACE2 cells; CCK-8 assay; 24-hour exposure

Why This Matters

A high selectivity index reduces the likelihood of confounding cytotoxicity in antiviral assays and supports the use of 2'-RIBOTAC-U in extended mechanistic studies or combination treatments where cellular health must be maintained.

• [1] Min Y, Xiong W, Shen W, Liu X, Qi Q, Zhang Y, Fan R, Fu Y, et al. Developing nucleoside tailoring strategies against SARS-CoV-2 via ribonuclease targeting chimera. Sci Adv. 2024 Apr 12;10(15):eadl4393. doi: 10.1126/sciadv.adl4393. View Source

Mechanism of Action Confirmation: 2'-RIBOTAC-U Acts Post-Entry, Not Entry Inhibition

Time-of-addition experiments were performed to pinpoint the stage of the SARS-CoV-2 lifecycle targeted by 2'-RIBOTAC-U [1]. When the compound was present only during the initial 1-hour viral entry phase (entry condition), viral N protein expression and intracellular viral RNA levels were comparable to DMSO controls, indicating no effect on virus entry [1]. In contrast, when 2'-RIBOTAC-U was added after viral entry (post-entry condition) or throughout the entire infection (full-time condition), a substantial reduction in viral RNA and protein expression was observed [1]. The suppression rates under post-entry and full-time conditions were similar, confirming that 2'-RIBOTAC-U exerts its inhibitory action exclusively after the virus has entered the host cell, consistent with its designed role as a nucleoside analog that disrupts viral RNA replication [1].

Evidence Dimension	Viral protein expression (Western blot) and viral RNA (RT-qPCR) under different compound exposure timings
Target Compound Data	Post-entry addition: Viral RNA and protein suppressed to levels comparable to full-time treatment. Entry-only addition: No significant suppression vs. DMSO.
Comparator Or Baseline	DMSO vehicle control and full-time treatment control
Quantified Difference	Qualitative: Entry-only treatment showed no inhibition; post-entry treatment showed ~comparable inhibition to full-time treatment
Conditions	SARS-CoV-2-infected Huh7-ACE2 cells; compound added (1) pre-infection only, (2) post-infection only, or (3) full-time

Why This Matters

This precise mechanism-of-action data ensures that researchers use 2'-RIBOTAC-U in appropriate assays targeting post-entry viral replication steps, avoiding misinterpretation of negative results from entry-focused screens.

• [1] Min Y, Xiong W, Shen W, Liu X, Qi Q, Zhang Y, Fan R, Fu Y, et al. Developing nucleoside tailoring strategies against SARS-CoV-2 via ribonuclease targeting chimera. Sci Adv. 2024 Apr 12;10(15):eadl4393. doi: 10.1126/sciadv.adl4393. View Source

Experimental Applications of 2'-RIBOTAC-U

Targeted RNA Degradation via RNase L

2'-RIBOTAC-U serves as a validated positive control and benchmark compound for high-throughput screening of novel anti-SARS-CoV-2 agents. Its well-defined EC50 (3.19–3.64 μM) and high selectivity index (>110) provide a reliable potency reference for evaluating new chemical entities in cellular assays [1]. Medicinal chemistry teams can use 2'-RIBOTAC-U as a starting scaffold for structure-activity relationship (SAR) studies, as demonstrated by the head-to-head comparisons with 5-RIBOTAC-U and 2'-mutRIBOTAC-U [1].

Preclinical Assessment in Animal Models

The compound is ideal for probing the RIBOTAC mechanism, as the functional importance of the intact RNase L recruiter has been rigorously validated through mutational analysis [1]. Researchers investigating targeted RNA degradation can use 2'-RIBOTAC-U as a model system to study RNase L recruitment, viral RNA cleavage, and the downstream antiviral effects, with the confidence that observed activity is mechanism-specific [1].

Conjugation Site Effects on Potency

2'-RIBOTAC-U has demonstrated robust in vivo efficacy in a Syrian hamster model of SARS-CoV-2 infection, reducing viral RNA, viral protein, and lung pathology at a dose of 200 mg/kg [1]. This makes it suitable for preclinical proof-of-concept studies, pharmacokinetic/pharmacodynamic (PK/PD) modeling, and combination therapy evaluations in animal models [1].

Nucleoside Tailoring and Antiviral Nucleoside Analog Development

As a prototypical nucleoside-RIBOTAC hybrid, 2'-RIBOTAC-U provides a template for designing next-generation nucleoside analogs that recruit RNase L to degrade viral RNA. The quantitative evidence that 2'-modification outperforms nucleobase modification [1] informs synthetic strategies for optimizing antiviral potency. The compound can be used as a reference standard in assays measuring incorporation efficiency, RdRp recognition, and RNase L-mediated degradation.

Application

Selection Property

Validation Focus

Targeted RNA degradation studies via RNase L

2′-RIBOTAC conjugate specificity

RNA degradation efficiency in cell-based SARS-CoV-2 assays

Research model evaluation in vivo

In vivo tolerability context

Viral RNA load reduction in respiratory tissues

Attachment site-effect studies

RIBOTAC conjugation position

Cell-based antiviral response comparison (EC50 benchmark)

• [1] Min Y, Xiong W, Shen W, Liu X, Qi Q, Zhang Y, Fan R, Fu Y, et al. Developing nucleoside tailoring strategies against SARS-CoV-2 via ribonuclease targeting chimera. Sci Adv. 2024 Apr 12;10(15):eadl4393. doi: 10.1126/sciadv.adl4393. View Source